Cas no 1038393-47-3 ((R)-1-(4-(Methylsulfonyl)phenyl)ethanamine)

• Product Name: (R)-1-(4-(Methylsulfonyl)phenyl)ethanamine
• CAS No: 1038393-47-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD06761967
• CID: 1040008
• PubChem ID: 6931009
• Update Time: 2024-11-04

(R)-1-(4-(Methylsulfonyl)phenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-(Methylsulfonyl)phenyl)ethanamine
• (1R)-1-(4-methylsulfonylphenyl)ethanamine
• (R)-1-(4-(Methylsulfonyl)phenyl)ethamine
• methyl 2-(1-aminocyclopentyl)acetate
• (1R)-1-[4-(methylsulfonyl)phenyl]ethanamine
• AC1OC20Y
• AC1Q2995
• AG-A-01117
• AK-95332
• ANW-66859
• CTK5J1742
• Benzenemethanamine, α-methyl-4-(methylsulfonyl)-, (αR)-
• Benzenemethanamine, .alpha.-methyl-4-(methylsulfonyl)-, (.alpha.R)-
• SCHEMBL14211437
• 1038393-47-3
• DTXSID00426125
• (1R)-1-(4-methanesulfonylphenyl)ethan-1-amine
• AKOS016843473
• A896353
• EN300-87917
• MFCD06761967
• CS-D0007
• AS-38630
• DB-327925

• MDL： MFCD06761967
• Inchi： 1S/C9H13NO2S/c1-7(10)8-3-5-9(6-4-8)13(2,11)12/h3-7H,10H2,1-2H3/t7-/m1/s1
• InChI Key： XJAMLZUKCSRXAF-SSDOTTSWSA-N
• SMILES： S(C)(C1C=CC(=CC=1)[C@@H](C)N)(=O)=O

Computed Properties

• Exact Mass: 199.06700
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 2.89090